Cas no 2172131-49-4 (2-(2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}ethyl)sulfanylacetic acid)

• Product Name: 2-(2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}ethyl)sulfanylacetic acid
• CAS No: 2172131-49-4
• MF: C₂₅H₃₀N₂O₅S
• MW: 470.581105709076
• CID: 5896879
• PubChem ID: 165812456
• Update Time: 2025-10-29

2-(2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}ethyl)sulfanylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}ethyl)sulfanylacetic acid
• EN300-1514231
• 2-[(2-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]pentanamido}ethyl)sulfanyl]acetic acid
• 2172131-49-4

• Inchi： 1S/C25H30N2O5S/c1-2-7-17(24(30)26-12-13-33-16-23(28)29)14-27-25(31)32-15-22-20-10-5-3-8-18(20)19-9-4-6-11-21(19)22/h3-6,8-11,17,22H,2,7,12-16H2,1H3,(H,26,30)(H,27,31)(H,28,29)
• InChI Key： MVYCQMFKKFXHEX-UHFFFAOYSA-N
• SMILES： S(CC(=O)O)CCNC(C(CNC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2)CCC)=O

Computed Properties

• Exact Mass: 470.18754324g/mol
• Monoisotopic Mass: 470.18754324g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 13
• Complexity: 639
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 130Ų

Additional information on 2-(2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}ethyl)sulfanylacetic acid

Recent Advances in the Study of 2-(2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}ethyl)sulfanylacetic acid (CAS: 2172131-49-4)

The compound 2-(2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}ethyl)sulfanylacetic acid (CAS: 2172131-49-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, including a fluorenylmethoxycarbonyl (Fmoc) protecting group and a sulfanylacetic acid moiety, has shown promising potential in various applications, particularly in peptide synthesis and drug delivery systems. Recent studies have focused on its role as a versatile building block in the development of novel therapeutic agents and biomaterials.

One of the key areas of research involving this compound is its application in solid-phase peptide synthesis (SPPS). The Fmoc group is widely used as a temporary protecting group for amino acids, and the incorporation of the sulfanylacetic acid moiety allows for further functionalization and conjugation. A recent study published in the Journal of Medicinal Chemistry demonstrated the efficacy of this compound in the synthesis of peptide-based drug candidates, highlighting its stability and compatibility with standard SPPS protocols. The study also reported improved yields and purity of the final products, underscoring the compound's utility in peptide chemistry.

In addition to its role in peptide synthesis, 2-(2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}ethyl)sulfanylacetic acid has been investigated for its potential in targeted drug delivery systems. Researchers have explored its ability to form stable conjugates with therapeutic agents, enabling site-specific delivery and reduced off-target effects. A recent preprint on bioRxiv detailed the development of a novel drug delivery platform utilizing this compound as a linker, which demonstrated enhanced cellular uptake and controlled release of anticancer drugs in vitro. These findings suggest that the compound could play a pivotal role in the design of next-generation drug delivery systems.

Furthermore, the compound's unique chemical properties have also been leveraged in the development of biomaterials. A study published in Biomaterials Science reported the use of 2-(2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}ethyl)sulfanylacetic acid as a crosslinking agent in the fabrication of hydrogels with tunable mechanical properties. The researchers highlighted the compound's ability to form reversible disulfide bonds, which impart self-healing capabilities to the hydrogels. This innovation holds significant promise for applications in tissue engineering and regenerative medicine.

Despite these advancements, challenges remain in the large-scale production and application of this compound. Issues such as cost-effectiveness, scalability, and potential toxicity need to be addressed to fully realize its potential in clinical settings. Ongoing research is focused on optimizing synthetic routes and evaluating the biocompatibility of derivatives of this compound. Collaborative efforts between academia and industry are expected to drive further innovations in this area.

In conclusion, 2-(2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}ethyl)sulfanylacetic acid (CAS: 2172131-49-4) represents a versatile and promising tool in chemical biology and pharmaceutical research. Its applications in peptide synthesis, drug delivery, and biomaterial development underscore its potential to contribute to the advancement of therapeutic and diagnostic technologies. Future research should focus on addressing current limitations and exploring new avenues for its utilization in the biomedical field.